molecular formula C45H34N10Na6O23S6 B1208462 7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid) CAS No. 154755-58-5

7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid)

Cat. No. B1208462
CAS RN: 154755-58-5
M. Wt: 1413.1 g/mol
InChI Key: NZHCYYWAUSIDGC-UHFFFAOYSA-H
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Description

7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid), also known as 7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid), is a useful research compound. Its molecular formula is C45H34N10Na6O23S6 and its molecular weight is 1413.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

154755-58-5

Product Name

7,7'-(Carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid)

Molecular Formula

C45H34N10Na6O23S6

Molecular Weight

1413.1 g/mol

IUPAC Name

hexasodium;7-[[1-methyl-4-[[1-methyl-4-[[1-methyl-5-[[1-methyl-5-[(4,6,8-trisulfonatonaphthalen-2-yl)carbamoyl]pyrrol-3-yl]carbamoyl]pyrrol-3-yl]carbamoylamino]pyrrole-2-carbonyl]amino]pyrrole-2-carbonyl]amino]naphthalene-1,3,5-trisulfonate

InChI

InChI=1S/C45H40N10O23S6.6Na/c1-52-17-23(7-33(52)41(56)46-21-5-29-31(37(11-21)81(67,68)69)13-27(79(61,62)63)15-39(29)83(73,74)75)48-43(58)35-9-25(19-54(35)3)50-45(60)51-26-10-36(55(4)20-26)44(59)49-24-8-34(53(2)18-24)42(57)47-22-6-30-32(38(12-22)82(70,71)72)14-28(80(64,65)66)16-40(30)84(76,77)78;;;;;;/h5-20H,1-4H3,(H,46,56)(H,47,57)(H,48,58)(H,49,59)(H2,50,51,60)(H,61,62,63)(H,64,65,66)(H,67,68,69)(H,70,71,72)(H,73,74,75)(H,76,77,78);;;;;;/q;6*+1/p-6

InChI Key

NZHCYYWAUSIDGC-UHFFFAOYSA-H

SMILES

CN1C=C(C=C1C(=O)NC2=CC3=C(C=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C2)S(=O)(=O)[O-])NC(=O)C4=CC(=CN4C)NC(=O)NC5=CN(C(=C5)C(=O)NC6=CN(C(=C6)C(=O)NC7=CC8=C(C=C(C=C8S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C7)S(=O)(=O)[O-])C)C.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Canonical SMILES

CN1C=C(C=C1C(=O)NC2=CC3=C(C=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C2)S(=O)(=O)[O-])NC(=O)C4=CC(=CN4C)NC(=O)NC5=CN(C(=C5)C(=O)NC6=CN(C(=C6)C(=O)NC7=CC8=C(C=C(C=C8S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C7)S(=O)(=O)[O-])C)C.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

synonyms

7,7'-(carbonyl-bis-(imino-N-methyl-4,2-pyrrolcarbonylimino(N-methyl-4,2-pyrrol)carbonylimino))-bis(1,3,5-naphthalenetrisulfonic acid)
FCE 27164
FCE-27164

Origin of Product

United States

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